Cas no 107879-37-8 (3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl-)

3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl- structure
107879-37-8 structure
Product Name:3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl-
CAS No:107879-37-8
MF:C18H17N3O
MW:291.347083806992
CID:157272
PubChem ID:3065388
Update Time:2025-04-19

3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxamide,N-methyl-4-(methylamino)-2-phenyl-
    • N-methyl-4-(methylamino)-2-phenylquinoline-3-carboxamide
    • 3-Quinolinecarboxamide, N-methyl-4-(methylamino)-2-phenyl-
    • DTXSID60148311
    • 107879-37-8
    • N-Methyl-4-(methylamino)-2-phenyl-3-quinolinecarboxamide
    • Inchi: 1S/C18H17N3O/c1-19-17-13-10-6-7-11-14(13)21-16(15(17)18(22)20-2)12-8-4-3-5-9-12/h3-11H,1-2H3,(H,19,21)(H,20,22)
    • InChI Key: RHUTWJWSJDQFJV-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C2C=CC=CC=2)=NC2C=CC=CC=2C=1NC)NC

Computed Properties

  • Exact Mass: 291.13731
  • Monoisotopic Mass: 291.137162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54

Experimental Properties

  • Density: 1.204
  • Boiling Point: 508.4°Cat760mmHg
  • Flash Point: 261.3°C
  • Refractive Index: 1.666
  • PSA: 54.02
  • LogP: 3.29980
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